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Introduction

Zileuton is a potent and specific inhibitor of 5-lipoxygenase, an enzyme crucial in the

biosynthesis of leukotrienes.[1][2] Leukotrienes are inflammatory mediators implicated in the

pathophysiology of asthma and other inflammatory diseases.[1][2][3] Accurate and consistent

preparation of Zileuton stock solutions is paramount for reliable in vitro and in vivo experimental

results. This document provides detailed protocols for the preparation and storage of Zileuton

stock solutions, ensuring optimal solubility and stability for research applications.

Data Presentation
Zileuton Properties

Property Value Reference

Molecular Formula C₁₁H₁₂N₂O₂S [3][4]

Molecular Weight 236.29 g/mol [3][4]

Appearance
White to off-white crystalline

solid
[3][4][5]

Melting Point 144.2-145.2 °C [1][3]
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Solubility Data
Zileuton is sparingly soluble in aqueous buffers and exhibits higher solubility in organic

solvents.[4] For aqueous-based assays, it is recommended to first dissolve Zileuton in an

organic solvent like DMSO before further dilution in the aqueous buffer of choice.[4]

Solvent Solubility Temperature Notes

Dimethyl Sulfoxide

(DMSO)

~30 mg/mL[4], ≥20

mg/mL[5], 47 mg/mL

(198.9 mM)[6]

Room Temperature,

~60°C[5]

Warming to ~60°C for

5 minutes can aid

dissolution.[5] Use

fresh, moisture-free

DMSO as absorbed

moisture can reduce

solubility.[6]

Ethanol
~10 mg/mL[4], 47

mg/mL[6]
Room Temperature -

Dimethylformamide

(DMF)
~30 mg/mL[4] Room Temperature -

DMSO:PBS (pH 7.2)

(1:1 solution)
~0.5 mg/mL[4] Room Temperature

Aqueous solutions are

not recommended for

storage beyond one

day.[4]

Water
Practically insoluble

(0.5 mg/ml)[1]
Room Temperature -

Storage and Stability
Proper storage is critical to maintain the integrity of both solid Zileuton and its stock solutions.
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Form
Storage
Temperature

Stability Light Sensitivity

Crystalline Solid
-20°C[4] or Room

Temperature[5][7]
≥ 4 years at -20°C[4]

Protect from light[2][3]

[7]

Stock Solution in

Organic Solvent
-20°C or -80°C

6 months at -20°C, 1

year at -80°C

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.[8]

Aqueous Solution 2-8°C
Not recommended for

more than one day
-

Experimental Protocols
Protocol 1: Preparation of a 10 mM Zileuton Stock
Solution in DMSO
Materials:

Zileuton (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Calculate the required mass of Zileuton:

Molecular Weight of Zileuton = 236.29 g/mol
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To prepare 1 mL of a 10 mM stock solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 236.29 g/mol = 0.0023629 g

Mass (mg) = 2.36 mg

Weighing:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh approximately 2.36 mg of Zileuton directly into the tube. Record the exact

weight.

Dissolution:

Add the appropriate volume of DMSO to the tube to achieve a final concentration of 10

mM. For example, if you weighed exactly 2.36 mg, add 1 mL of DMSO.

Cap the tube tightly.

Vortex the solution until the Zileuton is completely dissolved. Gentle warming (up to 60°C)

can be applied if necessary to aid dissolution.[5]

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

Store the aliquots at -20°C for up to 6 months or at -80°C for up to one year.[8]

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer
Materials:

Zileuton stock solution in DMSO (e.g., 10 mM from Protocol 1)

Aqueous buffer of choice (e.g., PBS, cell culture medium)

Sterile tubes
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Pipettes and sterile tips

Procedure:

Thaw the Stock Solution:

Remove an aliquot of the Zileuton stock solution from the freezer and allow it to thaw

completely at room temperature.

Serial Dilution:

Perform a serial dilution of the DMSO stock solution into the desired aqueous buffer to

achieve the final working concentration.

Important: To avoid precipitation, add the DMSO stock solution to the aqueous buffer and

mix immediately. Do not add the aqueous buffer to the DMSO stock.

The final concentration of DMSO in the working solution should be kept low (typically

<0.5%) to avoid solvent-induced effects in biological assays.

Use and Storage:

Use the freshly prepared aqueous working solution immediately.

It is not recommended to store aqueous solutions of Zileuton for more than one day.[4]
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Zileuton Stock Solution Preparation Workflow
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Caption: Workflow for preparing Zileuton stock and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1139380?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zileuton's Mechanism of Action

Arachidonic Acid

5-Lipoxygenase
(5-LO)
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Inflammation
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Caption: Zileuton inhibits 5-lipoxygenase, blocking leukotriene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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